4-(thiophene-2-carbonyl)phenol
Description
“4-(thiophene-2-carbonyl)phenol” is a chemical compound with the IUPAC name (4-hydroxyphenyl) (2-thienyl)methanone . It has a molecular weight of 204.25 and is typically in the form of a powder . The compound is stored at room temperature .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “this compound”, can be achieved through various methods. One common method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another method is the Paal–Knorr synthesis, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H8O2S/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7,12H . This indicates that the compound consists of 11 carbon atoms, 8 hydrogen atoms, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a melting point of 116-117 degrees Celsius . Thiophene derivatives, in general, are known to exhibit exceptional photophysical properties compared to other heterocycles .Safety and Hazards
The safety data sheet for “4-(thiophene-2-carbonyl)phenol” indicates that it may cause severe skin burns and eye damage . It may also cause respiratory irritation . Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
Thiophene-based analogs, such as “4-(thiophene-2-carbonyl)phenol”, have been the focus of a growing number of scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Future research may focus on the synthesis of new thiophene-based probes and the development of more effective thiophene-based drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(thiophene-2-carbonyl)phenol can be achieved through a multi-step reaction pathway involving the conversion of starting materials to intermediate compounds, followed by the final coupling reaction to form the target compound.", "Starting Materials": [ "2-thiophenecarboxylic acid", "4-nitrophenol", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Iron powder", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Nitration of 4-nitrophenol with nitric acid to form 4-nitrophenyl nitrate", "Step 2: Reduction of 4-nitrophenyl nitrate with iron powder and acetic acid to form 4-aminophenol", "Step 3: Diazotization of 4-aminophenol with sodium nitrite and hydrochloric acid to form 4-diazoaminophenol", "Step 4: Coupling of 4-diazoaminophenol with 2-thiophenecarboxylic acid in the presence of sodium acetate to form 4-(thiophene-2-carbonyl)phenol", "Step 5: Reduction of 4-(thiophene-2-carbonyl)phenol with sodium borohydride and hydrochloric acid to form the final product" ] } | |
CAS RN |
38281-73-1 |
Molecular Formula |
C11H8O2S |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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